Cas no 2276592-44-8 (rac-N-(1R,2S)-2-(propan-2-yl)cyclopropylprop-2-enamide)

• Product Name: rac-N-(1R,2S)-2-(propan-2-yl)cyclopropylprop-2-enamide
• CAS No: 2276592-44-8
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5412429
• PubChem ID: 136588913
• Update Time: 2025-05-21

rac-N-(1R,2S)-2-(propan-2-yl)cyclopropylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2276592-44-8
• EN300-2532284
• Z2967269689
• rac-N-[(1R,2S)-2-(propan-2-yl)cyclopropyl]prop-2-enamide
• AKOS034825120
• N-[(1R,2S)-2-(1-Methylethyl)cyclopropyl]-2-propenamide
• rac-N-(1R,2S)-2-(propan-2-yl)cyclopropylprop-2-enamide

• Inchi： 1S/C9H15NO/c1-4-9(11)10-8-5-7(8)6(2)3/h4,6-8H,1,5H2,2-3H3,(H,10,11)/t7-,8+/m0/s1
• InChI Key： JEKBUOZGGOOJNG-JGVFFNPUSA-N
• SMILES： C(N[C@@H]1C[C@H]1C(C)C)(=O)C=C

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Additional information on rac-N-(1R,2S)-2-(propan-2-yl)cyclopropylprop-2-enamide

Comprehensive Overview of rac-N-(1R,2S)-2-(propan-2-yl)cyclopropylprop-2-enamide (CAS No. 2276592-44-8)

The compound rac-N-(1R,2S)-2-(propan-2-yl)cyclopropylprop-2-enamide (CAS No. 2276592-44-8) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its cyclopropyl and propenamide moieties make it a promising candidate for various applications, particularly in the development of small-molecule therapeutics. Researchers are increasingly exploring its potential as a kinase inhibitor or allosteric modulator, aligning with current trends in precision medicine and targeted therapies.

One of the most intriguing aspects of rac-N-(1R,2S)-2-(propan-2-yl)cyclopropylprop-2-enamide is its stereochemistry, which plays a critical role in its biological activity. The rac- prefix indicates a racemic mixture, while the (1R,2S) descriptor highlights the specific configuration of its chiral centers. This duality makes it a fascinating subject for studies on enantioselective synthesis and chiral resolution, topics that are highly relevant in modern pharmaceutical research.

In recent years, the demand for cyclopropane-containing compounds has surged due to their unique pharmacokinetic properties. The propan-2-yl substituent in this molecule further enhances its lipophilicity, a feature often sought after in drug design to improve membrane permeability. These attributes position CAS No. 2276592-44-8 as a compound of interest for addressing challenges in CNS drug delivery and bioavailability optimization.

The propenamide group in rac-N-(1R,2S)-2-(propan-2-yl)cyclopropylprop-2-enamide is another key functional moiety, often associated with covalent binding to biological targets. This mechanism has gained traction in the development of irreversible inhibitors, particularly for oncology and inflammatory diseases. As such, this compound is frequently discussed in the context of covalent drug design, a hot topic in academic and industrial research circles.

From a synthetic chemistry perspective, the preparation of rac-N-(1R,2S)-2-(propan-2-yl)cyclopropylprop-2-enamide presents interesting challenges and opportunities. The construction of its cyclopropyl ring often involves transition metal-catalyzed reactions or carbene insertion strategies, both of which are areas of active methodological development. These synthetic routes are frequently searched by chemists looking for stereoselective cyclopropanation techniques.

In the realm of analytical chemistry, CAS No. 2276592-44-8 requires specialized characterization methods due to its structural complexity. Techniques such as chiral HPLC and vibrational circular dichroism are often employed to study its stereochemical properties. These analytical challenges make it a compelling case study for discussions on advanced structural elucidation methods in organic chemistry.

The potential applications of rac-N-(1R,2S)-2-(propan-2-yl)cyclopropylprop-2-enamide extend beyond pharmaceuticals. Its unique structure makes it interesting for material science applications, particularly in the development of functional polymers or molecular switches. The propenamide group's reactivity allows for various polymerization strategies, while the cyclopropyl ring can impart desirable mechanical properties to resulting materials.

As research into small molecule modulators continues to expand, compounds like rac-N-(1R,2S)-2-(propan-2-yl)cyclopropylprop-2-enamide are likely to remain at the forefront of chemical innovation. Its combination of structural features addresses multiple current challenges in drug discovery, from improving target engagement to optimizing metabolic stability. These factors contribute to its growing importance in both academic and industrial settings.

For researchers interested in structure-activity relationships, this compound offers a rich platform for investigation. The effects of its cyclopropyl geometry on biological activity, the role of the propan-2-yl substituent in pharmacokinetics, and the potential of the propenamide group for covalent modification all present compelling research questions that align with current trends in rational drug design.

In conclusion, rac-N-(1R,2S)-2-(propan-2-yl)cyclopropylprop-2-enamide (CAS No. 2276592-44-8) represents a fascinating intersection of structural complexity and potential therapeutic utility. Its study contributes to several cutting-edge areas of chemical research, from asymmetric synthesis to targeted covalent inhibitors, making it a compound of enduring interest to the scientific community.